Cas no 499796-83-7 (4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde)

• Product Name: 4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde
• CAS No: 499796-83-7
• MF: C₇H₄ClN₃OS
• MW: 213.644158363342
• CID: 1542460
• PubChem ID: 58742215
• Update Time: 2025-04-21

4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxaldehyde, 4-chloro-2-(1H-pyrazol-1-yl)-
• 4-chloro-2-(1H-pyrazol-1-yl)-1,3-thiazole-5-carbaldehyde
• 499796-83-7
• AKOS019254731
• EN300-1293321
• 5-Thiazolecarboxaldehyde,4-chloro-2-(1H-pyrazol-1-yl)-

• Inchi： 1S/C7H4ClN3OS/c8-6-5(4-12)13-7(10-6)11-3-1-2-9-11/h1-4H
• InChI Key： YRXVRDZCDLAJMC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)SC(=N1)N1C=CC=N1

Computed Properties

• Exact Mass: 212.97652
• Monoisotopic Mass: 212.9763606g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 47.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles